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Attribute UNC0631 UNC0646

Primary Target G9a (EHMT2) [1] [2] G9a and GLP (EHMT1) [3]

In Vitro Biochemical
Potency (IC₅₀)

4 nM (G9a) [1] [2] 6 nM (G9a), 15 nM (GLP) [3]

Cellular Potency (IC₅₀,
Reduction of H3K9me2)

~25 nM (in MDA-MB-

231 cells) [1] [2]

~10-26 nM (in MCF7 cells) [3]

Cellular Toxicity (EC₅₀) ~2.8 µM (in MDA-MB-

231 cells) [1] [2]

~4.7 µM (in MCF7 cells) [3]

Toxicity/Function Ratio Excellent (>100-fold) [4] Excellent (>100-fold) [3]

Key Characteristics High cellular potency;
valuable for in vitro
studies [4]

Potent cellular activity; suitable for in vivo
studies due to better pharmacokinetic

properties [3]

Experimental Context and Protocols

The data in the table above are derived from standardized experimental protocols. Here is a summary of the

key methodologies used to generate this data:

In Vitro Biochemical Assay: Inhibitory activity (IC₅₀) against the G9a enzyme was typically

measured using a fluorescence-based S-adenosyl-L-homocysteine hydrolase (SAHH)-coupled
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assay [4].

Cellular Potency Assay: The reduction of the dimethylated histone mark (H3K9me2) in cells (IC₅₀)
was quantified using an In-Cell Western (ICW) assay. This immunofluorescence-based method

measures the H3K9me2 signal and normalizes it to cell number [4].
Cellular Toxicity Assay: Cell viability (EC₅₀) after inhibitor treatment was assessed using the MTT
assay. This colorimetric method measures the activity of mitochondrial enzymes in living cells [4] [5].

To help you visualize how these inhibitors function at a cellular level, the diagram below illustrates their core

mechanism of action and the downstream effects observed in cancer cell studies.
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Key Distinctions and Research Applications

While both compounds are excellent chemical probes for in vitro research, a key distinction lies in their

applicability for in vivo studies.
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UNC0631 is characterized as a highly potent tool compound for investigating G9a biology in cellular

systems, with excellent separation of functional potency and cell toxicity [4].
UNC0646 and the closely related analog UNC0642 were specifically designed and selected to

maintain high in vitro and cellular potency while also displaying improved pharmacokinetic properties.
This makes them the first-in-class inhibitors suitable for animal studies, which is a significant

advantage for translational research [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3171737/
https://www.apexbt.com/unc-0646.html
https://www.smolecule.com/products/s548266?utm_src=pdf-custom-synthesis
https://www.apexbt.com/unc-0631.html
https://www.medchemexpress.com/UNC-0631.html?srsltid=AfmBOopr4YWCxRJ7voL94p--ZeSeLU5k3c99Iq6Stnr-S3XfVnS9CVUJ
https://www.apexbt.com/unc-0646.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3171737/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10907798/
https://www.smolecule.com/products/b548266#unc-0631-vs-unc0646-comparison
https://www.smolecule.com/products/b548266#unc-0631-vs-unc0646-comparison
https://www.smolecule.com/products/b548266#unc-0631-vs-unc0646-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548266?utm_src=pdf-bulk
https://www.smolecule.com/products/s548266?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s548266?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

